Cas no 110380-40-0 (Benzenamine, 4-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]-)

• Product Name: Benzenamine, 4-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]-
• CAS No: 110380-40-0
• MF: C₁₂H₉N₃OS
• MW: 243.284360647202
• CID: 1197955
• PubChem ID: 19542255
• Update Time: 2025-04-20

Benzenamine, 4-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]-
• AKOS005458086
• 4-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]aniline
• STK520550
• 110380-40-0
• SCHEMBL720619

• Inchi： 1S/C12H9N3OS/c13-9-5-3-8(4-6-9)11-14-15-12(16-11)10-2-1-7-17-10/h1-7H,13H2
• InChI Key： YZLQWLFPXRDMMT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN=C(C2C=CC(=CC=2)N)O1

Computed Properties

• Exact Mass: 243.04677
• Monoisotopic Mass: 243.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• PSA: 64.94